Cas no 852991-50-5 ((1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol)

(1S)-2,2,2-Trifluoro-1-(thiophen-2-yl)ethan-1-ol is a chiral fluorinated alcohol featuring a thiophene moiety. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective building blocks. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the thiophene ring contributes to π-electron delocalization, useful in designing bioactive compounds. This compound is employed in catalytic transformations, ligand synthesis, and as a precursor for fluorinated heterocycles. High purity and defined stereochemistry ensure reproducibility in research and industrial applications. Its structural features make it suitable for studying structure-activity relationships in medicinal chemistry and material science.

(1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol structure

852991-50-5 structure

Product Name:(1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol

CAS No:852991-50-5

MF:C₆H₅F₃OS

MW:182.163511037827

CID:5778665

PubChem ID:93564159

Update Time:2025-11-06

(1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 852991-50-5
- (1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol
- EN300-1932067
- Inchi： 1S/C6H5F3OS/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5,10H/t5-/m1/s1
- InChI Key： HFMKQZZXASNEDP-RXMQYKEDSA-N
- SMILES： S1C=CC=C1[C@H](C(F)(F)F)O

Computed Properties

Exact Mass: 182.00132044g/mol
Monoisotopic Mass: 182.00132044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 48.5Å²

(1S)-2,2,2-trifluoro-1-(thiophen-2-yl)ethan-1-ol Pricemore >>

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